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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for utilizing

Helium-Neon (HeNe) lasers in various holographic imaging techniques. The long coherence

length, stable wavelength, and excellent beam quality of HeNe lasers make them a reliable

source for high-quality holographic recording and reconstruction, particularly in applications

demanding high precision and stability.

Introduction to HeNe Lasers in Holography
Helium-Neon (HeNe) lasers, typically emitting at a wavelength of 632.8 nm, have historically

been the workhorse for holography.[1] Their key advantages include a long coherence length,

which is crucial for creating clear interference patterns over a significant optical path difference,

and a stable, narrow linewidth output.[2][3] These characteristics are essential for producing

high-contrast, low-noise holograms. In the context of biomedical research and drug

development, HeNe laser-based holographic imaging provides a powerful, non-invasive tool for

quantitative analysis of cells and tissues.[4][5]
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Key Properties of HeNe Lasers for Holography:

Property Typical Value Significance in Holography

Wavelength 632.8 nm (red)

Determines the fringe spacing

in the hologram and the

ultimate resolution of the

reconstructed image. This

wavelength is also well-suited

for many holographic recording

materials.[6]

Output Power 0.5 mW - 50 mW

Influences the required

exposure time. Higher power

allows for shorter exposures,

which is beneficial for imaging

dynamic processes or reducing

sensitivity to vibrations.[7]

Coherence Length 20 cm to > 1 m (with etalon)

A long coherence length is

critical for ensuring high-

contrast interference between

the object and reference

beams, especially for imaging

deep objects or in setups with

significant path length

differences.[2]

Beam Mode (TEM₀₀) Typically TEM₀₀ (Gaussian)

A clean Gaussian beam profile

ensures uniform illumination

and minimizes optical artifacts

in the holographic recording.[8]

Polarization Linearly Polarized

A defined polarization state is

essential for maximizing the

contrast of the interference

pattern.
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Application: Digital Holographic Microscopy (DHM)
for Quantitative Phase Imaging of Live Cells
Digital Holographic Microscopy (DHM) is a powerful technique for label-free, quantitative

imaging of biological specimens.[9] By recording a hologram with a digital camera (e.g., CCD

or CMOS) and numerically reconstructing the wavefront, DHM provides quantitative phase

information, which is directly related to the optical path length through the sample. This allows

for the measurement of cellular morphology, volume, and refractive index, providing valuable

insights into cellular processes like growth, division, and response to therapeutic agents.[4][10]

Experimental Protocol for Off-Axis DHM
This protocol describes an off-axis Mach-Zehnder interferometer setup for DHM of live cells

using a HeNe laser.

Materials and Equipment:

HeNe Laser (e.g., 5-10 mW, 632.8 nm, TEM₀₀, linearly polarized)

Spatial Filter (microscope objective and pinhole)

Collimating Lens

Beam Splitters (e.g., 50:50)

Mirrors

Microscope Objectives (for both illumination and imaging)

Sample Holder (e.g., perfusion chamber for live cells)

Digital Camera (CCD or CMOS, monochrome with appropriate pixel size)

Optical Table with vibration isolation

Data Acquisition and Reconstruction Software (e.g., MATLAB, Python with relevant libraries)

Methodology:
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Laser Beam Preparation:

Direct the HeNe laser beam through a spatial filter to clean the beam profile.

Collimate the filtered beam to a diameter appropriate for the microscope objective.

Interferometer Setup (Off-Axis Mach-Zehnder):

Use a beam splitter to divide the collimated beam into two paths: the object beam and the

reference beam.

Object Beam: Direct this beam through the sample, which is mounted on the microscope

stage. The light transmitted through the sample is collected by a microscope objective.

Reference Beam: Direct this beam around the sample using mirrors. Ensure the optical

path length of the reference beam is similar to that of the object beam to maximize

interference contrast.

Combine the object and reference beams at a second beam splitter at a slight angle to

create an off-axis hologram.

The interference pattern (hologram) is then recorded by the digital camera.

Hologram Recording:

Adjust the intensity ratio of the reference and object beams to be approximately 4:1 to

10:1 for optimal fringe visibility.[11]

Set the camera exposure time to avoid saturation while maximizing the dynamic range.

Typical exposure times will depend on the laser power and camera sensitivity.

Numerical Reconstruction:

The recorded digital hologram, an intensity image, contains the amplitude and phase

information of the object wave.

Perform a 2D Fast Fourier Transform (FFT) of the recorded hologram.
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In the Fourier domain, the off-axis configuration separates the zero-order term and the two

twin image terms.

Filter out one of the twin image terms and center it at the origin of the Fourier space.

Perform an inverse FFT to reconstruct the complex wavefront of the object.

The phase of the reconstructed complex wavefront represents the quantitative phase map

of the sample.

Phase unwrapping algorithms may be necessary if the phase variations exceed 2π.

Data Presentation
Table 1: Typical Experimental Parameters for DHM of Live Cells with a HeNe Laser

Parameter Value Reference

Laser Wavelength 632.8 nm [5]

Laser Power 5 - 21 mW [5]

Microscope Objective

(Illumination)
10x, NA 0.25

Microscope Objective

(Imaging)
40x, NA 0.65

Camera Pixel Size 5 - 7 µm [9]

Exposure Time 10 - 100 ms

Reference to Object Beam

Ratio
~4:1 [11]

Visualization of Experimental Workflow
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Experimental Setup

Numerical Reconstruction
HeNe Laser Spatial Filter Collimating Lens Beam Splitter 1

Mirror
 Object Beam

Mirror
 Reference Beam

Live Cell Sample Microscope Objective (Imaging) Beam Splitter 2 Digital Camera Recorded HologramData Transfer 2D FFT Spatial Filtering Inverse FFT Quantitative Phase Map

Click to download full resolution via product page

Caption: Workflow for DHM of live cells.

Application: Holographic Interferometry for Stress
and Strain Analysis
Holographic interferometry is a non-destructive testing technique that allows for the

visualization and quantification of microscopic surface displacements.[12] By comparing two

holograms of an object recorded in different states (e.g., before and after applying a

mechanical or thermal load), an interferogram is generated. The fringes in the interferogram

correspond to contours of equal displacement, enabling precise stress and strain analysis.[13]

[14]

Experimental Protocol for Double-Exposure Holographic
Interferometry
This protocol outlines the procedure for creating a double-exposure hologram to analyze the

deformation of a material under stress.

Materials and Equipment:

HeNe Laser (e.g., 10-35 mW, 632.8 nm)

Spatial Filter and Collimating Lens

Beam Splitter
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Mirrors

Holographic Plates (e.g., silver halide)

Object under test and a mechanism for applying a controlled stress

Shutter

Processing chemicals for holographic plates

Optical Table with vibration isolation

Methodology:

Setup for Transmission Holography:

Prepare the laser beam as described in the DHM protocol (spatial filtering and

collimation).

Split the beam into an object beam and a reference beam.

The object beam illuminates the object to be tested.

The reference beam is directed towards the holographic plate.

The light scattered from the object interferes with the reference beam at the holographic

plate.

First Exposure:

In a darkened room, place a holographic plate in the holder.

Allow the setup to settle for several minutes to ensure mechanical stability.

Open the shutter to expose the plate for a predetermined time. This time will depend on

the laser power, object reflectivity, and plate sensitivity.

Applying Stress and Second Exposure:
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Apply a small, controlled stress to the object (e.g., using a micrometer screw or by

controlled heating).

Without moving any other components, expose the same holographic plate a second time

for the same duration as the first exposure.

Hologram Development:

Process the holographic plate according to the manufacturer's instructions (developer,

stop bath, fixer, bleach).

Reconstruction and Analysis:

Illuminate the developed hologram with the original reference beam.

The reconstructed image will show the object overlaid with interference fringes.

Each fringe corresponds to a displacement of approximately half the laser wavelength

(λ/2) along the line of sight.

By analyzing the fringe pattern, the displacement field of the object's surface can be

quantified.

Data Presentation
Table 2: Parameters for Holographic Interferometry

Parameter Value/Description

Laser Wavelength (λ) 632.8 nm

Displacement per Fringe ~316.4 nm

Exposure Time (per exposure)
Dependent on laser power and plate sensitivity

(typically seconds to minutes)

Stress Application
Mechanical load, thermal expansion, pressure

change
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Visualization of the Principle

Hologram Recording

Image Reconstruction

Object in Initial State

First Exposure

Apply Stress

Object in Deformed State

Second Exposure

Double-Exposed Hologram
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Reconstructed Image with Interference Fringes

Analyze Fringe Pattern for Displacement

Click to download full resolution via product page
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Caption: Principle of double-exposure holographic interferometry.

Conclusion
HeNe lasers remain a cornerstone for high-precision holographic imaging in research and

industrial settings. Their reliability and excellent coherence properties are well-suited for

demanding applications such as quantitative phase imaging of live cells and non-destructive

stress analysis. The protocols outlined above provide a foundation for implementing these

powerful techniques in the laboratory. For successful holographic imaging, meticulous attention

to stability, beam quality, and proper alignment is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: HeNe Lasers in
Holographic Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
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hene-lasers-in-holographic-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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